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Introduction
Antimony (Sb), a semi-metallic element, has a rich and multifaceted history intertwined with

the development of cosmetics, medicine, alchemy, and metallurgy. Though its formal

recognition as an element is a more recent event, its compounds and metallic form have been

utilized by civilizations for millennia. This technical guide provides a comprehensive overview of

the discovery of antimony and its pivotal early applications, with a focus on quantitative data,

historical experimental protocols, and the logical frameworks of its early uses. This document is

intended for researchers, scientists, and drug development professionals who seek a deeper

understanding of the historical context of this intriguing element.

Discovery and Early Recognition
The use of antimony compounds dates back to antiquity. The naturally occurring antimony
sulfide, stibnite (Sb₂S₃), was a key ingredient in ancient Egyptian cosmetics. As early as 3100

BC, it was ground into a black powder known as kohl and used for eyeliner and mascara.[1]

Archaeological evidence further points to an early familiarity with metallic antimony. A vase

made of antimony, dated to around 3000 BC, was discovered in Chaldea, and an Egyptian

copper object plated with antimony from between 2500 and 2200 BC has also been found.[1]

While its compounds were widely used, the isolation and recognition of antimony as a distinct

metal was a gradual process. The Roman historian Pliny the Elder, writing in the 1st century
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AD, described the medicinal uses of what he termed "stibium," likely referring to antimony
sulfide.[2] The first detailed description of a procedure to isolate metallic antimony is credited

to the Italian metallurgist Vannoccio Biringuccio in his 1540 book, De la Pirotechnia.[3] Later, in

1615, the German chemist Andreas Libavius described a method of preparing metallic

antimony by adding iron to a molten mixture of antimony sulfide, salt, and potassium tartrate.

[3]

Early Applications of Antimony
The unique properties of antimony led to its adoption in a variety of applications, ranging from

medicine and alchemy to the burgeoning field of metallurgy.

Medicinal and Alchemical Uses
In ancient Greece and Rome, antimony compounds were prescribed for skin conditions.[4]

During the medieval period, antimony-based medicines, often in the form of "antimony cups"

from which wine was drunk to absorb the element, were used as powerful emetics and

purgatives.[3] The famed alchemist Basil Valentine, in his influential 17th-century text, "The

Triumphal Chariot of Antimony," extensively detailed the preparation of various antimony
compounds for medicinal purposes.[4]

Alchemy held a particular fascination with antimony, symbolizing it as the "grey wolf" or lupus

metallorum. This moniker arose from its ability to "devour" base metals in the process of

purifying gold. When impure gold was melted with stibnite, the sulfur from the stibnite would

bind with the impurity metals, forming a slag that could be removed, leaving behind purified

gold. This process was seen as a powerful allegory for spiritual purification and transformation.

[2][5]

Metallurgical Applications
The most significant early industrial application of antimony was in alloys, where its hardening

properties were highly valued.

Printing: In the mid-15th century, Johannes Gutenberg utilized an alloy of lead, tin, and

antimony for his movable type.[4] Antimony's crucial role was to increase the hardness and

durability of the lead-based alloy and to reduce shrinkage upon cooling, resulting in sharper,

more defined letterforms.[6]
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Pewter: Antimony became a key component in pewter, an alloy primarily of tin. Historically,

pewter contained lead, but by the 17th century, a lead-free "hard metal" pewter containing

antimony for strengthening gained prominence.[7] Different grades of pewter with varying

antimony content were developed for different purposes.[8]

Britannia Metal: Developed in the late 18th century, Britannia metal was a type of pewter

containing tin, antimony, and copper. This alloy was notable for its silver-like appearance

and its ability to be worked into various shapes.[7]

Data Presentation: Composition of Early Antimony
Alloys
The following tables summarize the typical quantitative composition of two key early alloys

containing antimony.

Alloy Lead (Pb) %
Antimony (Sb)

%
Tin (Sn) % Notes

Type Metal

(Typical)
50 - 86 11 - 30 3 - 20

The proportions

varied depending

on the specific

application (e.g.,

hand-setting vs.

mechanical

casting).[1]

Type Metal

(Example)
~80 ~15 ~5

A common

composition cited

for general-

purpose type

metal.[6]

Table 1: Composition of Historical Type Metal Alloys.
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Pewter

Grade
Tin (Sn) %

Antimony

(Sb) %

Copper (Cu)

%
Lead (Pb) % Notes

Fine 96 - 99 - 1 - 4 -
Used for

tableware.[8]

Trifle 92 - 1 - 6 up to 4

Also for

tableware,

but of a duller

appearance.

[8]

Lay / Ley - - - up to 15

Not for

utensils that

come into

contact with

food.[8]

Modern

European

(Casting)

94 5 1 -

Lead-free

formulation.

[9]

Modern

European

(Sheet)

92 6 2 -

Lead-free

formulation

for sheet

metal.[9]

Asian 97.5 1.5 1 -
A softer, high-

tin pewter.[9]

Table 2: Composition of Historical and Modern Pewter Grades.

Experimental Protocols: Early Methods of Antimony
Isolation
The following are summaries of the key historical methods for the isolation of metallic

antimony.

Vannoccio Biringuccio's Method (c. 1540)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemeurope.com/en/encyclopedia/Pewter.html
https://www.chemeurope.com/en/encyclopedia/Pewter.html
https://www.chemeurope.com/en/encyclopedia/Pewter.html
https://en.wikipedia.org/wiki/Pewter
https://en.wikipedia.org/wiki/Pewter
https://en.wikipedia.org/wiki/Pewter
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While the full, detailed protocol from Biringuccio's De la Pirotechnia is extensive, the

fundamental process involved the heating of stibnite (antimony sulfide) to separate it from the

gangue (the worthless rock or mineral in which it is found).[3] This was followed by a reduction

process to obtain the metallic antimony.

Andreas Libavius's Method (c. 1615)
Libavius's procedure provided a more direct route to metallic antimony. His method, as

described in historical accounts, involved the following key steps:

Preparation of the Mixture: A molten mixture of antimony sulfide (stibnite), salt (likely sodium

chloride), and potassium tartrate was prepared.

Reduction: Iron was added to this molten mixture.

Reaction: The iron would react with the sulfur in the antimony sulfide, freeing the antimony
to its metallic state.

Result: This process yielded metallic antimony, often with a characteristic crystalline or

"starred" surface.[3]

"The Triumphal Chariot of Antimony" (Published 1604)
This influential alchemical text, attributed to Basil Valentine, is noted for its clear and explicit

instructions, a rarity in alchemical literature.[4] It details numerous preparations of antimony
compounds for medicinal and alchemical purposes, often providing specific weights and

proportions. The general principle for obtaining metallic antimony from stibnite described in

such texts involved two main stages:

Roasting: The stibnite (Sb₂S₃) was roasted in the presence of air to convert it into antimony
oxide (Sb₂O₃).

Reduction: The resulting antimony oxide was then reduced with a reducing agent, such as

carbon (charcoal), to produce metallic antimony.

Visualizations of Historical Processes
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The following diagrams, rendered in Graphviz DOT language, illustrate the logical relationships

and workflows of key historical processes involving antimony.
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Stibnite (Sb₂S₃)
(The Grey Wolf)

Formation of Sulfide Slag
(Base Metals + Sulfur) Removal of Slag
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Sulfide Slag
(Discarded Impurities)

Click to download full resolution via product page

Caption: Alchemical purification of gold using antimony ("The Grey Wolf").
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Click to download full resolution via product page

Caption: Early experimental workflows for the isolation of metallic antimony.

Conclusion
The history of antimony is a compelling narrative of scientific and technological evolution.

From its humble beginnings as a cosmetic ingredient to its pivotal role in the development of

printing and its enigmatic status in the world of alchemy, antimony has consistently proven to

be a substance of significant interest and utility. For modern researchers and scientists,

understanding this rich history provides a valuable context for the continued exploration of

antimony's properties and its potential applications in fields ranging from materials science to

medicine. The early pioneers of metallurgy and chemistry, through their meticulous, albeit

sometimes esoteric, experimentation, laid the groundwork for our contemporary understanding

of this remarkable element.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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